Cas no 2092416-59-4 (2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine)

• Product Name: 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine
• CAS No: 2092416-59-4
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 5738154
• PubChem ID: 131493626
• Update Time: 2025-05-20

2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine
• EN300-844664
• 2092416-59-4
• 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethanamine
• [1,4'-Bipiperidine]-1'-ethanamine, 2-methyl-

• Inchi： 1S/C13H27N3/c1-12-4-2-3-8-16(12)13-5-9-15(10-6-13)11-7-14/h12-13H,2-11,14H2,1H3
• InChI Key： RYSGNUOKTYSMND-UHFFFAOYSA-N
• SMILES： N1(CCCCC1C)C1CCN(CCN)CC1

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 312.4±10.0 °C(Predicted)
• pka: 10.21±0.10(Predicted)

Additional information on 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine

2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine (CAS No. 2092416-59-4)

The compound 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine, with the CAS registry number 2092416-59-4, is a complex organic amine that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in drug development due to their unique structural properties and bioactivity.

The molecular structure of 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine consists of a central ethanamine backbone connected to two piperidine rings, one of which is substituted with a methyl group. This arrangement imparts the molecule with a rigid yet flexible framework, making it suitable for various biological interactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceuticals. Researchers have explored its ability to act as a building block for constructing more complex molecules with enhanced pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine exhibit potent inhibitory activity against certain enzyme targets, suggesting their potential in treating diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has also been investigated for its catalytic properties. Scientists have found that it can serve as an effective ligand in asymmetric catalysis, facilitating the synthesis of chiral molecules with high enantioselectivity. This finding has opened new avenues for its application in the production of enantiomerically pure compounds, which are crucial for modern pharmaceutical manufacturing.

The synthesis of 2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine involves a multi-step process that typically begins with the preparation of piperidine derivatives followed by subsequent alkylation and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize this process, resulting in higher yields and improved purity levels.

In terms of biological activity, this compound has shown remarkable selectivity towards certain receptor systems. Preclinical studies indicate that it may possess anti-inflammatory and analgesic properties, making it a candidate for further investigation in pain management therapies. Furthermore, its ability to modulate neurotransmitter systems suggests potential applications in treating central nervous system disorders.

The growing interest in 2-[4-(2-Methylpiperidin-1< strong>-yl)piperidin strong>< strong>-1 strong>< strong>-yl]ethan strong>< strong>-1 strong>< strong>-amine strong> is also driven by its compatibility with various drug delivery systems. Researchers have explored its use in nanoparticle formulations and controlled-release systems, which could enhance its bioavailability and therapeutic efficacy when administered to patients.

In conclusion,the compound CAS No. 2092416–59–4 represents a valuable asset in contemporary chemical research due to its versatile structure and wide-ranging applications. Its continued exploration holds promise for advancing both medicinal chemistry and pharmacological therapeutics.